Cas no 55665-95-7 (Sulfamic Acid Methyl Ester (Amidosulfuric Acid Methyl Ester))

• Product Name: Sulfamic Acid Methyl Ester (Amidosulfuric Acid Methyl Ester)
• CAS No: 55665-95-7
• MF: CH₅NO₃S
• MW: 111.120299100876
• MDL: MFCD31647655
• CID: 4458719
• PubChem ID: 12914626
• Update Time: 2025-05-24

Sulfamic Acid Methyl Ester (Amidosulfuric Acid Methyl Ester) Chemical and Physical Properties

Names and Identifiers

• SULFAMIC ACID, METHYL ESTER
• Sulfamic Acid Impurity 1（Sulfamic Acid Methyl Ester）
• methyl sulfamate
• Sulfamic Acid Methyl Ester (Amidosulfuric Acid Methyl Ester)
• DTXSID80512833
• EN300-1991083
• Sulfamic acid methyl ester
• FIYXUOWXHWJDAM-UHFFFAOYSA-N
• Z300238034
• 55665-95-7
• BDBM50136095
• SCHEMBL28336
• CHEMBL150650
• methoxysulfonamide
• DTXCID90463640
• 839-951-9

• MDL： MFCD31647655
• Inchi： 1S/CH5NO3S/c1-5-6(2,3)4/h1H3,(H2,2,3,4)
• InChI Key： FIYXUOWXHWJDAM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC

Computed Properties

• Exact Mass: 110.99901420g/mol
• Monoisotopic Mass: 110.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.8Ų

Additional information on Sulfamic Acid Methyl Ester (Amidosulfuric Acid Methyl Ester)

Comprehensive Overview of Sulfamic Acid Methyl Ester (CAS No. 55665-95-7)

Sulfamic Acid Methyl Ester, also known as Amidosulfuric Acid Methyl Ester, is a specialized organic compound with the CAS registry number 55665-95-7. This compound has garnered significant attention in recent years due to its versatile applications in industrial and research settings. Its unique chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The growing demand for eco-friendly and efficient chemical solutions has further propelled interest in this compound.

One of the most frequently searched questions about Sulfamic Acid Methyl Ester revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, which typically involves the reaction of sulfamic acid with methanol under controlled conditions. The compound's stability under various pH levels and temperatures is another hot topic, as it directly impacts its storage and handling protocols. These aspects are critical for industries aiming to integrate Amidosulfuric Acid Methyl Ester into their production processes.

In the context of sustainability, Sulfamic Acid Methyl Ester is often discussed alongside green chemistry initiatives. Its potential as a biodegradable alternative to traditional sulfonating agents has been explored in several studies. This aligns with the current trend of reducing environmental footprints in chemical manufacturing. Users searching for "green sulfonation agents" or "eco-friendly chemical intermediates" are likely to encounter this compound in their research, highlighting its relevance in modern industrial applications.

The analytical characterization of 55665-95-7 is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the purity and quality of the compound. These methods are essential for meeting regulatory standards and ensuring consistent performance in end-use applications. Questions like "how to analyze Sulfamic Acid Methyl Ester" or "purity testing methods for Amidosulfuric Acid Methyl Ester" reflect the practical concerns of quality control professionals and researchers.

From a commercial perspective, the global market for Sulfamic Acid Methyl Ester is influenced by factors such as raw material availability, production costs, and demand from downstream industries. Recent supply chain disruptions have prompted users to search for "reliable suppliers of CAS 55665-95-7" or "bulk pricing for Amidosulfuric Acid Methyl Ester." These queries underscore the importance of stable supply chains in the chemical industry, especially for niche intermediates like this one.

Innovations in catalytic processes have also brought Sulfamic Acid Methyl Ester into the spotlight. Researchers are investigating its role in catalytic reactions, particularly those involving esterification and sulfonation. The compound's ability to act as a mild reagent makes it attractive for applications requiring high selectivity and yield. Searches related to "catalytic applications of Sulfamic Acid Methyl Ester" or "efficient sulfonation methods" often lead to discussions about this compound's potential in cutting-edge chemical synthesis.

Safety and handling guidelines for 55665-95-7 are another critical area of user interest. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from incompatible materials—are essential to maintain its integrity. Frequently asked questions include "storage recommendations for Amidosulfuric Acid Methyl Ester" and "compatibility of Sulfamic Acid Methyl Ester with other chemicals," reflecting the practical concerns of end-users.

In summary, Sulfamic Acid Methyl Ester (CAS No. 55665-95-7) is a multifaceted compound with broad applicability in industrial chemistry. Its role in green chemistry, catalytic processes, and specialty chemical production makes it a subject of ongoing research and commercial interest. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive and SEO-optimized resource for professionals and researchers seeking detailed information about this compound.